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Pomiferin's Chemical and Biological Profile

The table below summarizes key information from recent research on pomiferin, which is a prenylated

isoflavonoid isolated from the Osage orange tree (Maclura pomifera) [1].

Property

Description

Source

Chemical Class

Key Finding

ICso0

(Neuroblastoma)

Synergistic Effects

Related
Compound

Osage orange (Maclura pomifera [Raf.] Schneid.) [1]

Prenylated isoflavonoid [1]

Induces multiple cell death pathways (apoptosis, ferroptosis, pyroptosis) in high-
risk neuroblastoma cells [1].

2 UM (CHLA15 cell line) to 5 uM (LANS cell line) [1].

Works synergistically with osajin (another plant isoflavone) and conventional
chemotherapy drugs (e.g., cisplatin, doxorubicin) [1].

Pomiferin Triacetate: A derivative identified as a novel and highly specific
MTOR inhibitor with an ICso of 6.2 M in an in vitro kinase assay [2].
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Proposed Workflow for Identifying Degradation

Products

Since degradation studies are critical for drug development, here is a general experimental workflow you can

adapt. The core strategy involves forced degradation under various stress conditions, followed by analysis

with chromatographic and spectroscopic techniques.

The following diagram outlines this proposed workflow:
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Methods for Degradation and Analysis

Based on the workflow above, here are specific methodologies you can employ.

e Forced Degradation Conditions: Expose pomiferin to various stress conditions to generate

degradation products [1].
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o Acidic/Basic Hydrolysis: Treat with 0.1 M HCl or 0.1 M NaOH at room temperature or
elevated temperatures (e.g., 60°C) for several hours.

o Oxidative Degradation: Incubate with 0.3% to 3% hydrogen peroxide at room temperature for
24 hours.

o Thermal Degradation: Heat solid pomiferin or its solutions in buffers at 40-70°C for days to
weeks.

o Photolytic Degradation: Expose solid pomiferin and solutions to UV (e.g., 320-400 nm) and
visible light.

e Analysis and Separation Techniques:

o Use Liquid Chromatography-Mass Spectrometry (LC-MS/MS) to separate degradation
products and obtain their molecular weights and fragmentation patterns [1].

o Employ High-Resolution Mass Spectrometry (HRMS) to determine the exact mass of
fragments and propose molecular formulas.

o Isolate major degradation products using preparative chromatography for further analysis.

¢ Structural Elucidation:

o Perform Nuclear Magnetic Resonance (NMR) spectroscopy (1H, 13C, 2D experiments like
COSY, HSQC, HMBC) on isolated degradation products to confirm their chemical structures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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